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Compound of Interest

Compound Name: Isoamyl benzoate

Cat. No.: B7771434

An In-depth Technical Guide to the Physicochemical Properties of Isoamyl Benzoate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical
properties of isoamyl benzoate (also known as isopentyl benzoate). The information is
compiled from various sources to ensure accuracy and relevance for scientific and research
applications. This document includes quantitative data, detailed experimental protocols for
property determination, and a logical workflow for compound characterization.

Isoamyl Benzoate: An Overview

Isoamyl benzoate (CAS No. 94-46-2) is an organic compound, specifically a benzoate ester,
formed from the condensation of benzoic acid and isoamyl alcohol.[1] It is a colorless to pale
yellow, oily liquid recognized for its characteristic mild, sweet, and fruity aroma.[2][3][4][5][6]
This compound is utilized as a flavoring and fragrance agent in the food, cosmetic, and
perfumery industries.[4][7][8] In pharmaceutical contexts, it can be explored as a solvent or
carrier in certain formulations due to its ester functionality and solvency characteristics.[4]

Core Physicochemical Properties

The fundamental physicochemical properties of isoamyl benzoate are summarized in the table
below. These values are critical for understanding its behavior in various experimental and
formulation settings.
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Property Value Units Conditions References
Molecular
C12H1602 - - [2][4][5]
Formula
Molecular Weight  192.25 g/mol - [21[31[41[5]
Colorless to pale Room
Appearance o - [21[3114]
yellow oily liquid Temperature
Mild, sweet,
Odor _ _ - - (2103115171
fruity, balsamic
21[31[71[9][10
Boiling Point 261 - 262 °C @ 760 mmHg {111[] el
165 - 166 °C @ 50 mmHg [3][12]
127 - 129 °C Not specified [4]
Melting Point -37 °C -
Density 0.99 g/mL @ 25°C [415][7][10][11]
0.986 - 0.992 g/lcm3 @ 25 °C [3][12]
1 g/cm3 @ 20 °C [13]
Refractive Index 1.492 - 1.497 nD @ 20°C [2][3][4][12][14]
1.494 nD @ 20 °C [5I7190[L1]
Vapor Pressure 0.026 mmHg @ 20 °C [31[12]
1 hPa @ 66 °C [51[9]
Flash Point >110 °C Closed Cup [3]
>230 °F - [519][12]
Solubility Insoluble - Water [L112113151161191
Soluble / Alcohol, organic [L121[3151161[ 71
Miscible solvents, oils [14]
LogP (o/w) 4.15 - - [3B][12][15]
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Experimental Protocols for Property Determination

The following sections detail the standard methodologies for determining the key
physicochemical properties of liquid compounds like isoamyl benzoate.

Determination of Boiling Point (Micro-Reflux Method)

The boiling point is a crucial indicator of a liquid's volatility and purity.[16] For small sample
volumes, a micro-boiling point determination is efficient.[17][18]

Objective: To determine the temperature at which the vapor pressure of the liquid equals the
surrounding atmospheric pressure.

Apparatus:

e Small test tube (e.g., 10x75 mm)
o Capillary tube (sealed at one end)
e Thermometer

e Heating apparatus (e.g., aluminum block on a hot plate or Thiele tube with heating oil)[17]
[19]

e Clamps and stand

Procedure:

o Add approximately 0.5 mL of isoamyl benzoate to the small test tube.[18]
e Place the capillary tube into the test tube with its open end down.[16][19]

» Attach the test tube to the thermometer, ensuring the bottom of the test tube is level with the
thermometer's bulb.

e Immerse the assembly into the heating block or Thiele tube. The thermometer bulb should
be positioned just above the liquid's surface to measure the vapor temperature.[18]
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» Begin heating gently. Initially, a stream of bubbles will emerge from the capillary tube as
trapped air expands and is expelled.[17]

» As the temperature approaches the boiling point, the bubbling will become a rapid and
continuous stream as the liquid's vapor fills the capillary.[17]

o Stop heating and observe carefully. The bubbling will slow down and eventually stop. The
moment the liquid is drawn back into the capillary tube, record the temperature. This is the
boiling point.[17]

Determination of Density

Density is a fundamental property defined as mass per unit volume. For liquids, it is often
determined using a pycnometer or a digital density meter.

Objective: To accurately measure the mass of a known volume of isoamyl benzoate.
Apparatus:

e Pycnometer (a glass flask with a precise volume)

¢ Analytical balance (accurate to £0.0001 g)

o Temperature-controlled water bath

Procedure:

Thoroughly clean and dry the pycnometer and weigh it accurately on the analytical balance
(ma).

« Fill the pycnometer with distilled water and place it in the temperature-controlled water bath
set to a specific temperature (e.g., 25 °C) until it reaches thermal equilibrium.

o Adjust the water level to the pycnometer's calibration mark, dry the exterior, and weigh it
again (mz2).

o Empty and dry the pycnometer completely.
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 Fill the pycnometer with isoamyl benzoate, allow it to equilibrate to the same temperature in
the water bath, adjust the volume to the mark, dry the exterior, and weigh it for a final time
(ms).

o Calculate the density (p) using the formula: p_sample = [(m3 - m1) / (mz2 - m1)] * p_water
(where p_water is the known density of water at the experimental temperature).

Determination of Refractive Index

The refractive index measures how light propagates through a substance and is a valuable tool
for identifying a liquid or assessing its purity.[20] It is typically measured using an Abbe
refractometer.

Objective: To measure the ratio of the speed of light in a vacuum (or air) to its speed within
isoamyl benzoate.[20]

Apparatus:

Abbe refractometer

Constant temperature water circulator

Light source (typically a sodium D-line source, 589 nm)[20]

Dropper or pipette

Procedure:

Turn on the refractometer and the light source. Connect the water circulator to the
refractometer prisms and set it to the desired temperature (e.g., 20 °C).[20]

o Open the prism assembly. Using a clean dropper, place 2-3 drops of isoamyl benzoate onto
the surface of the lower prism.

o Close the prisms firmly. The liquid will spread into a thin, uniform film.

» Look through the eyepiece. Rotate the coarse adjustment knob until the light and dark fields
become visible in the field of view.
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» Sharpen the dividing line between the fields using the dispersion correction knob.

» Use the fine adjustment knob to center the sharp dividing line precisely on the crosshairs of
the reticle.

o Read the refractive index value from the instrument's scale.

+ Clean the prism surfaces thoroughly with a suitable solvent (e.g., ethanol or acetone) and a

soft lens tissue after the measurement.

Visualization of Experimental Workflow

The following diagram illustrates the logical workflow for the physicochemical characterization
of a liquid sample such as isoamyl benzoate.
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Caption: Workflow for Physicochemical Characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b7771434?utm_src=pdf-body
https://www.benchchem.com/product/b7771434?utm_src=pdf-body-img
https://www.benchchem.com/product/b7771434?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7771434?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

°
© (0] ~ » &) faN w N -

[ ] [ ] [ ] [ ] [ ] [ ] [ ] [ ] [ ] [ ]
I T = e e~ = = S S
© 0 N o U1~ W N B O

o 20.

e TO
be

. solubilityofthings.com [solubilityofthings.com]

. Isoamyl benzoate | C12H1602 | CID 7193 - PubChem [pubchem.ncbi.nlm.nih.gov]

. iIsoamyl benzoate, 94-46-2 [thegoodscentscompany.com]

. chemimpex.com [chemimpex.com]

. Isoamyl benzoate | 94-46-2 [chemicalbook.com]

. echemi.com [echemi.com]

. Isoamyl Benzoate manufacturers and suppliers in China - ODOWELL [odowell.com]

. Isoamyl Benzoate | Isoamyl Benzoate Information & Details - ElIchemy [elchemy.com]

. Isoamyl benzoate price,buy Isoamyl benzoate - chemicalbook [chemicalbook.com]

. merckmillipore.com [merckmillipore.com]
. scientificlabs.com [scientificlabs.com]
. parchem.com [parchem.com]

. directpcw.com [directpcw.com]

. parchem.com [parchem.com]

. iIsoamyl benzoate [stenutz.eu]

. cdn.juniata.edu [cdn.juniata.edu]

. uomus.edu.iq [uomus.edu.iq]

. chem.ucalgary.ca [chem.ucalgary.ca]
. byjus.com [byjus.com]
athabascau.ca [athabascau.ca]

cite this document: BenchChem. [What are the physicochemical properties of isoamyl
nzoate?]. BenchChem, [2025]. [Online PDF]. Available at:

[https://www.benchchem.com/product/b7771434#what-are-the-physicochemical-properties-

of-

isoamyl-benzoate]

Disclaimer & Data Validity:

The i
inten

nformation provided in this document is for Research Use Only (RUO) and is strictly not
ded for diagnostic or therapeutic procedures. While BenchChem strives to provide

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.solubilityofthings.com/isopentyl-benzoate
https://pubchem.ncbi.nlm.nih.gov/compound/Isopentyl-benzoate
https://www.thegoodscentscompany.com/data/rw1021011.html
https://www.chemimpex.com/products/34406
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5688014.htm
https://www.echemi.com/products/pid_Rock34396-isoamylbenzoate.html
https://www.odowell.com/isoamyl-benzoate.html
https://elchemy.com/product/iso-amyl-benzoate-226
https://www.chemicalbook.com/price-india/Isoamyl-benzoate.htm
https://www.merckmillipore.com/SG/en/product/Isoamyl-benzoate,MDA_CHEM-814500
https://www.scientificlabs.com/en/product/amines/W205818-10KG-K
https://parchem.com/chemical-supplier-distributor/isoamyl-benzoate-010244
https://www.directpcw.com/en/index.php?controller=attachment&id_attachment=10844
https://parchem.com/chemical-supplier-distributor/isoamyl-benzoate-022998
http://www.stenutz.eu/chem/solv6.php?name=isoamyl+benzoate
https://cdn.juniata.edu/documents/departments/sim/_Labs-and-Equipment/Chemistry/Physical-Properties/Procedural-Labs/Determination%20of%20Boiling%20Points.doc
https://uomus.edu.iq/img/lectures21/MUCLecture_2022_52055247.pdf
https://www.chem.ucalgary.ca/courses/351/laboratory/boilingpoint.pdf
https://byjus.com/chemistry/determination-of-boiling-point-of-an-organic-compound-experiment/
https://www.athabascau.ca/science-and-technology/_documents/centre-for-science-files/labs/organic-chemistry/exp/4_refractive_index.pdf
https://www.benchchem.com/product/b7771434#what-are-the-physicochemical-properties-of-isoamyl-benzoate
https://www.benchchem.com/product/b7771434#what-are-the-physicochemical-properties-of-isoamyl-benzoate
https://www.benchchem.com/product/b7771434#what-are-the-physicochemical-properties-of-isoamyl-benzoate
https://www.benchchem.com/product/b7771434#what-are-the-physicochemical-properties-of-isoamyl-benzoate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7771434?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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